N-(3-chloro-4-methoxyphenyl)-2-cyano-3-(thiophen-2-yl)prop-2-enamide

• IUPAC Name: N-(3-chloro-4-methoxyphenyl)-2-cyano-3-thiophen-2-ylprop-2-enamide
• InChI: InChI=1S/C15H11ClN2O2S/c1-20-14-5-4-11(8-13(14)16)18-15(19)10(9-17)7-12-3-2-6-21-12/h2-8H,1H3,(H,18,19)
• InChI Key: NHMGRNXSCFEZRQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)C(=CC2=CC=CS2)C#N)Cl
• Molecular Formula: C15H11ClN2O2S
• Molecular Weight: 318.8 g/mol

Description

N-(3-chloro-4-methoxyphenyl)-2-cyano-3-(thiophen-2-yl)prop-2-enamide, also known as CTPI, is a synthetic compound that has been extensively researched for its potential use in various scientific applications. This compound is known for its unique chemical properties that make it an ideal candidate for research in various fields.

Scientific Research Applications

Synthesis and Characterization

• The synthesis and characterization of derivatives similar to N-(3-chloro-4-methoxyphenyl)-2-cyano-3-(thiophen-2-yl)prop-2-enamide have been detailed, demonstrating various methodologies and structural analyses to understand their properties and potential applications in scientific research. For instance, a study on the synthesis of N-(arylcarbamothioyl)cyclohexanecarboxamide derivatives, including those with methoxyphenyl substituents, showcased their structural diversity and potential utility in further chemical studies (Özer et al., 2009).

Fluorescent Dyes and Imaging Agents

• Compounds with methoxyphenyl and thiophene components have been used as building blocks in the synthesis of fluorescent dyes and imaging agents, demonstrating their utility in creating materials with specific optical properties. Research on N-ethoxycarbonylpyrene- and perylene thioamides exemplifies the development of color-tunable fluorophores for various scientific applications (Witalewska et al., 2019).

Mechanofluorochromic Properties

• The mechanofluorochromic properties of 3-aryl-2-cyano acrylamide derivatives, closely related to the compound , have been investigated to understand how their structural modifications influence optical behavior. This research provides insights into the design of materials with specific fluorescence responses for potential applications in sensing and imaging technologies (Song et al., 2015).

Corrosion Inhibition

• The application of acrylamide derivatives, including those structurally related to N-(3-chloro-4-methoxyphenyl)-2-cyano-3-(thiophen-2-yl)prop-2-enamide, as corrosion inhibitors has been explored. Studies on their effectiveness in protecting metals in corrosive environments highlight their potential in industrial applications (Abu-Rayyan et al., 2022).